N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine

• IUPAC Name: 2-[[(Z)-2-[(5-bromofuran-2-carbonyl)amino]-3-(4-bromophenyl)prop-2-enoyl]amino]-4-methylsulfanylbutanoic acid
• InChI: InChI=1S/C19H18Br2N2O5S/c1-29-9-8-13(19(26)27)22-17(24)14(10-11-2-4-12(20)5-3-11)23-18(25)15-6-7-16(21)28-15/h2-7,10,13H,8-9H2,1H3,(H,22,24)(H,23,25)(H,26,27)/b14-10-
• InChI Key: GTBKMENUFIXGPI-UVTDQMKNSA-N
• Canonical SMILES: CSCCC(C(=O)O)NC(=O)C(=CC1=CC=C(C=C1)Br)NC(=O)C2=CC=C(O2)Br
• Isomeric SMILES: CSCCC(C(=O)O)NC(=O)/C(=C/C1=CC=C(C=C1)Br)/NC(=O)C2=CC=C(O2)Br
• Molecular Formula: C19H18Br2N2O5S
• Molecular Weight: 546.2 g/mol

Description

N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine, also known as BFAM, is a novel chemical compound that has been gaining attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine has been found to inhibit the activity of certain enzymes, such as histone deacetylases, which may play a role in its anticancer effects. N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine has also been found to modulate the activity of various receptors and ion channels, which may play a role in its effects on neurotransmitters and immune cells.
Biochemical and Physiological Effects:
N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine has been found to have various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, modulation of neurotransmitter activity, and modulation of immune cell activity. N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine has also been found to have antioxidant and anti-inflammatory effects, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine has several advantages for use in lab experiments, including its high purity, good yields, and potential therapeutic benefits. However, there are also limitations to its use, including its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine, including the development of more efficient synthesis methods, the elucidation of its mechanism of action, and the exploration of its potential therapeutic applications in various areas. Additionally, further studies are needed to determine the optimal dosage and safety profile of N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine for use in humans.
Conclusion:
N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine is a novel chemical compound that has shown potential for various applications in scientific research. Its synthesis method yields high purity and good yields, and it has been found to have several biochemical and physiological effects. N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine has potential therapeutic benefits in cancer research, neuroscience, and immunology. However, further research is needed to fully understand its mechanism of action and to determine its optimal dosage and safety profile for use in humans.

Synthesis Methods

N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine can be synthesized using a multistep process that involves the reaction of furoyl chloride with 4-bromophenylalanine, followed by the reaction of the resulting compound with methionine. The final product is obtained through purification and isolation processes. This synthesis method has been reported to yield high purity and good yields of N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine.

Scientific Research Applications

N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine has been found to have potential applications in various areas of scientific research, including cancer research, neuroscience, and immunology. N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine has been shown to inhibit the growth of cancer cells, induce apoptosis, and enhance the efficacy of chemotherapy drugs. In neuroscience, N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine has been found to modulate the activity of neurotransmitters, which may have implications for the treatment of neurological disorders. In immunology, N-[2-[(5-bromo-2-furoyl)amino]-3-(4-bromophenyl)acryloyl]methionine has been found to modulate the activity of immune cells, which may have implications for the treatment of autoimmune diseases.